N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C23H30N2O6S/c1-15(2)13-25-18-9-7-16(11-20(18)31-14-23(3,4)22(25)26)24-32(27,28)17-8-10-19(29-5)21(12-17)30-6/h7-12,15,24H,13-14H2,1-6H3
• InChI Key: MOHCYSHYWUGGFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)OC)OCC(C1=O)(C)C
• Molecular Formula: C23H30N2O6S
• Molecular Weight: 462.6 g/mol

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C23H30N2O6S and its molecular weight is 462.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis of tetrahydrobenzo[b][1,4]oxazepine derivatives through novel synthetic routes. For instance, a one-pot multicomponent reaction involving 2-aminophenols and Meldrum's acid with isocyanides has been developed to synthesize these derivatives efficiently at ambient temperature, showcasing a method to create structurally related compounds (Shaabani et al., 2010). Additionally, eco-friendly approaches have been explored for synthesizing benzoxazepine and malonamide derivatives in aqueous media, highlighting the push towards more sustainable chemical synthesis processes (Babazadeh et al., 2016).

Potential Therapeutic Applications

The compound's derivatives have been investigated for their biological activities. For instance, sulfonamide derivatives have shown potential as inhibitors for therapeutically relevant enzymes. A study on [1,4]oxazepine-based primary sulfonamides revealed strong inhibition of human carbonic anhydrases, indicating potential for therapeutic applications (Sapegin et al., 2018). Furthermore, the synthesis and characterization of novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives and their in vitro antioxidant activity suggest a possible role in developing new antioxidant agents (Yüksek et al., 2015).

Molecular Structure and Drug Development

The development of novel small molecule drugs involves exploring diverse molecular structures, such as those related to the compound of interest. A study on dibenzo[b,f]pyrazolo[1,5-d][1,4]oxazepines showcases the construction of a rare heterocyclic system, which might contribute to the development of new drugs with unique properties (Sapegin et al., 2012).